Cas no 1207284-17-0 (TP-\u200b271 (Technical grade))

• Product Name: TP-\u200b271 (Technical grade)
• CAS No: 1207284-17-0
• MF: C₂₇H₃₁FN₄O₈
• MW: 558.555450677872
• CID: 4778595
• PubChem ID: 54726193
• Update Time: 2025-05-20

TP-\u200b271 (Technical grade) Chemical and Physical Properties

Names and Identifiers

• Y6IUM7395Q
• Unii-Y6ium7395Q
• TP-271
• (2S)-N-((5aR,6aS,7S,10aR)-9-carbamoyl-7-(dimethylamino)-4-fluoro-1,10,10a,12-tetrahydroxy-8,11-dioxo-5a,6,6a,7-tetrahydro-5H-tetracen-2-yl)-1-methylpyrrolidine-2-carboxamide
• 1207284-17-0
• CHEMBL2057236
• GTPL11013
• AKOS040749665
• SCHEMBL13397803
• TP-?271 (Technical grade)
• (S)-N-((5aR,6aS,7S,10aS)-9-carbamoyl-7-(dimethylamino)-4-fluoro-1,8,10a,11-tetrahydroxy-10,12-dioxo-5,5a,6,6a,7,10,10a,12-octahydrotetracen-2-yl)-1-methylpyrrolidine-2-carboxamide
• (2S)-N-[(5aR,6aS,7S,10aR)-9-carbamoyl-7-(dimethylamino)-4-fluoro-1,10,10a,12-tetrahydroxy-8,11-dioxo-5a,6,6a,7-tetrahydro-5H-tetracen-2-yl]-1-methylpyrrolidine-2-carboxamide
• DB15040
• TP271
• TP-\u200b271 (Technical grade)

• Inchi： 1S/C27H31FN4O8/c1-31(2)19-12-8-10-7-11-13(28)9-14(30-26(39)15-5-4-6-32(15)3)20(33)17(11)21(34)16(10)23(36)27(12,40)24(37)18(22(19)35)25(29)38/h9-10,12,15,19,33-34,37,40H,4-8H2,1-3H3,(H2,29,38)(H,30,39)/t10-,12-,15-,19-,27-/m0/s1
• InChI Key： VIWUYPVRNWIKLS-HMFHYXQTSA-N
• SMILES： FC1=CC(=C(C2=C1C[C@@H]1C(=C2O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@@H]2C1)N(C)C)=O)O)O)=O)O)NC([C@@H]1CCCN1C)=O

Computed Properties

• Exact Mass: 558.21259212g/mol
• Monoisotopic Mass: 558.21259212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 194

Additional information on TP-\u200b271 (Technical grade)

TP-271 (Technical Grade) - A Comprehensive Overview

The compound with CAS No. 1207284-17-0, commonly referred to as TP-271 in its technical grade form, is a highly specialized material that has garnered significant attention in various industrial and research applications. This compound is renowned for its unique chemical properties, which make it indispensable in fields such as materials science, electronics, and advanced manufacturing. The term TP-271 itself signifies its technical-grade classification, indicating its suitability for high-performance applications where precision and reliability are paramount.

Recent advancements in materials science have highlighted the potential of TP-271 in enhancing the efficiency of energy storage systems. Studies published in leading scientific journals have demonstrated that TP-271 exhibits exceptional thermal stability and electrochemical properties, making it a promising candidate for next-generation battery technologies. Researchers have found that incorporating TP-271 into lithium-ion batteries can significantly improve their cycle life and energy density, addressing one of the most critical challenges in the renewable energy sector.

Beyond energy storage, TP-271 has also found applications in the semiconductor industry. Its ability to form ultra-thin films with excellent dielectric properties has made it a key material in the fabrication of advanced microelectronic devices. According to a 2023 study by the International Journal of Materials Science, TP-271-based thin films exhibit superior performance in high-frequency applications, paving the way for faster and more efficient electronic systems.

The synthesis of TP-271 involves a complex multi-step process that requires precise control over reaction conditions. Recent innovations in chemical synthesis have optimized this process, reducing production costs while maintaining the compound's high purity levels. This development has made TP-271 more accessible to industries, further expanding its range of applications.

In terms of safety and handling, TP-271 is classified as a non-hazardous material under standard operating conditions. However, proper precautions must be taken during storage and transportation to ensure its stability and prevent contamination. The compound is typically stored in a dry environment away from direct sunlight to maintain its integrity.

Looking ahead, the demand for TP-271 is expected to grow significantly as industries continue to explore its potential in emerging technologies. Its versatility and performance-enhancing characteristics position it as a critical component in the development of sustainable and high-performance materials.